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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Orange 62 (CAS No. 37672-70-1, 58051-95-9), a monoazo dye. While specific

quantitative solubility data in a wide range of organic solvents is not extensively published, this

document outlines a detailed experimental protocol for its determination. This guide serves as a

valuable resource for laboratory professionals requiring the dissolution of this dye for various

applications, including but not limited to, analytical standard preparation, formulation

development, and toxicological studies. A clear distinction is also made between Disperse
Orange 62 and the chemically distinct Solvent Orange 62 to prevent data misattribution.

Introduction to Disperse Orange 62
Disperse Orange 62, with the Colour Index name C.I. 11239, is an organic compound used

primarily as a disperse dye.[1] Its molecular structure, characterized by a single azo group,

renders it sparingly soluble in water but imparts an affinity for more hydrophobic media.[2]

Understanding its solubility in various organic solvents is critical for its effective application and

study in diverse scientific fields. Accurate solubility data is fundamental for preparing solutions

of known concentrations for analytical testing, for developing stable formulations in product

development, and for conducting meaningful in vitro and in vivo toxicological assessments.
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It is imperative to distinguish Disperse Orange 62 from a similarly named but chemically

different compound, Solvent Orange 62 (C.I. 12714; CAS No. 52256-37-8).[3] The latter is a

metal complex dye with a different molecular formula and, consequently, distinct

physicochemical properties, including solubility.[3][4] This guide pertains exclusively to

Disperse Orange 62.

Quantitative Solubility Data
A thorough review of scientific literature and chemical databases did not yield a comprehensive

set of quantitative solubility data for Disperse Orange 62 in common organic solvents. One

study noted its dissolution in dimethylformamide (DMF) at a concentration of 3 g/L for

electrochemical analysis, indicating its solubility is at least that high in this particular solvent.[2]

However, this was not a formal solubility limit determination.

Given the lack of publicly available data, researchers must determine the solubility of Disperse
Orange 62 in their specific solvent systems experimentally. The following table is provided as a

template for recording such empirical data.

Table 1: Experimentally Determined Solubility of Disperse Orange 62 in Various Organic

Solvents
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Solvent
Temperature
(°C)

Solubility (g/L)
Molar
Solubility
(mol/L)

Method of
Determination

Acetone

Acetonitrile

Chloroform

Dimethylformami

de (DMF)

Dimethyl

Sulfoxide

(DMSO)

Ethanol

Ethyl Acetate

Methanol

| Toluene | | | | |

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of Disperse Orange 62 in

an organic solvent using UV-Visible spectrophotometry. This method is widely applicable,

highly sensitive, and relies on the Beer-Lambert law.

Principle
The concentration of a solute in a solution is directly proportional to the absorbance of light at a

specific wavelength. By creating a calibration curve with solutions of known concentrations, the

concentration of a saturated solution, and thus the solubility, can be accurately determined.

Materials and Equipment
Disperse Orange 62 (analytical standard grade)
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Organic solvent of interest (HPLC or analytical grade)

Analytical balance

Volumetric flasks (various sizes)

Pipettes (various sizes)

Conical flasks or vials with screw caps

Magnetic stirrer and stir bars or orbital shaker

Thermostatically controlled water bath or incubator

UV-Visible spectrophotometer

Quartz or glass cuvettes

Syringe filters (e.g., 0.45 µm, compatible with the solvent)

Syringes

Methodology
Step 1: Preparation of Standard Solutions

Stock Solution Preparation: Accurately weigh a precise amount of Disperse Orange 62
(e.g., 10 mg) and dissolve it in the chosen organic solvent in a volumetric flask (e.g., 100 mL)

to create a stock solution of known concentration (e.g., 100 mg/L).

Serial Dilutions: Perform serial dilutions of the stock solution to prepare a series of at least

five standard solutions with decreasing concentrations.

Step 2: Determination of Maximum Absorbance Wavelength (λmax)

Using the most concentrated standard solution, scan the UV-Visible spectrum over a relevant

wavelength range to identify the λmax, the wavelength at which the dye exhibits maximum

absorbance.
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Step 3: Generation of the Calibration Curve

Set the spectrophotometer to the determined λmax.

Use the pure organic solvent as a blank to zero the instrument.

Measure the absorbance of each standard solution.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value > 0.99 is desirable.

Step 4: Preparation of Saturated Solution

Add an excess amount of Disperse Orange 62 to a known volume of the organic solvent in

a sealed vial or flask. The presence of undissolved solid is essential.

Agitate the mixture at a constant, recorded temperature (e.g., 25 °C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, allow the solution to stand undisturbed at the same temperature to permit the

excess solid to settle.

Step 5: Measurement and Calculation of Solubility

Carefully withdraw a sample from the clear supernatant of the saturated solution using a

syringe.

Immediately filter the sample through a syringe filter to remove any undissolved

microparticles.

Accurately dilute the filtered saturated solution with the same organic solvent to bring the

absorbance within the linear range of the calibration curve. The dilution factor must be

precisely recorded.

Measure the absorbance of the diluted saturated solution at the λmax.
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Use the equation from the calibration curve to calculate the concentration of the diluted

solution.

Multiply the calculated concentration by the dilution factor to determine the concentration of

the saturated solution, which represents the solubility of Disperse Orange 62 in that solvent

at the specified temperature.

Experimental Workflow Diagram
The logical flow of the experimental protocol for determining the solubility of Disperse Orange
62 is illustrated in the following diagram.
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Workflow for Solubility Determination of Disperse Orange 62
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Caption: Experimental workflow for the spectrophotometric determination of dye solubility.

Alternative Methodologies
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While UV-Visible spectrophotometry is a robust method, other techniques can also be

employed for solubility determination:

Gravimetric Method: This classic method involves preparing a saturated solution, taking a

known volume of the clear supernatant, evaporating the solvent completely, and weighing

the residual solid dye. While straightforward, it can be less accurate for dyes with low

solubility.

High-Performance Liquid Chromatography (HPLC): An HPLC system with a suitable detector

(e.g., UV-Vis or Diode Array) can be used to quantify the dye concentration in a saturated

solution. This method is highly accurate and can also assess the purity of the dye. A

calibration curve would be generated similarly to the spectrophotometric method.

The choice of method will depend on the available instrumentation, the required level of

accuracy, and the properties of the solvent and solute.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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